Cas no 1339252-05-9 (1-(4-bromophenyl)-3-oxo-cyclobutanecarboxylic acid)

• Product Name: 1-(4-bromophenyl)-3-oxo-cyclobutanecarboxylic acid
• CAS No: 1339252-05-9
• MF: C₁₁H₉BrO₃
• MW: 269.091362714767
• CID: 4779671
• PubChem ID: 64905026
• Update Time: 2026-02-27

1-(4-bromophenyl)-3-oxo-cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-3-oxocyclobutane-1-carboxylic acid
• 1-(4-bromophenyl)-3-oxo-cyclobutanecarboxylic acid

• Inchi： 1S/C11H9BrO3/c12-8-3-1-7(2-4-8)11(10(14)15)5-9(13)6-11/h1-4H,5-6H2,(H,14,15)
• InChI Key： GCXWSXUSPZAFJN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(C(=O)O)CC(C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 1.4
• Topological Polar Surface Area: 54.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(4-bromophenyl)-3-oxo-cyclobutanecarboxylic acid

1-(4-Bromophenyl)-3-Oxo-Cyclobutanecarboxylic Acid: A Comprehensive Overview

1-(4-Bromophenyl)-3-Oxo-Cyclobutanecarboxylic Acid, identified by the CAS number 1339252-05-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique cyclobutane ring structure, has garnered attention due to its potential applications in drug discovery and material science. The compound's structure, which includes a bromophenyl group attached to a cyclobutane ring with a carboxylic acid moiety, makes it a versatile building block for various chemical transformations.

The synthesis of 1-(4-Bromophenyl)-3-Oxo-Cyclobutanecarboxylic Acid involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent advancements in catalytic methods have enabled more efficient pathways for its preparation, reducing production costs and enhancing yield. These methods often utilize transition metal catalysts, such as palladium complexes, to facilitate key steps like cross-coupling reactions.

One of the most promising areas of research involving this compound is its application in drug development. The cyclobutane ring is known for its rigidity, which can be advantageous in designing molecules with specific pharmacokinetic properties. Studies have shown that derivatives of 1-(4-Bromophenyl)-3-Oxo-Cyclobutanecarboxylic Acid exhibit potential as inhibitors of certain enzymes involved in disease pathways, such as kinases and proteases. This has led to investigations into its role as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, this compound has also found use in materials science. The bromophenyl group imparts electronic properties that make it suitable for applications in organic electronics, such as semiconducting materials and light-emitting diodes (LEDs). Recent research has explored the integration of this compound into polymer frameworks to enhance their electrical conductivity and mechanical stability.

The structural versatility of 1-(4-Bromophenyl)-3-Oxo-Cyclobutanecarboxylic Acid allows for a wide range of modifications, enabling chemists to tailor its properties for specific applications. For instance, substitution at the bromine atom can lead to derivatives with varying degrees of lipophilicity, which is crucial for optimizing drug delivery systems. Similarly, modifications to the cyclobutane ring can influence the compound's stability and reactivity under different conditions.

Recent studies have also focused on the environmental impact and sustainability aspects of this compound's synthesis and application. Researchers are exploring green chemistry approaches to minimize waste and energy consumption during its production. This includes the use of biodegradable solvents and recyclable catalysts, aligning with global efforts to promote sustainable chemical practices.

In conclusion, 1-(4-Bromophenyl)-3-Oxo-Cyclobutanecarboxylic Acid stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, combined with advancements in synthetic methodologies and material science, positions it as a valuable tool for future innovations in chemistry and beyond.